Cas no 5445-04-5 ( )

• Product Name: &nbsp
• CAS No: 5445-04-5
• MF: C₉H₁₀ClNO₄S
• MW: 263.698000431061
• CID: 941340
• PubChem ID: 3816439
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC19435; SureCN7867063; 2-amino-3-(4-chloro-benzenesulfonyl)-propionic acid; AC1MXJ7H; AKOS014779814; 2-Amino-3-(4-chlor-benzolsulfonyl)-propionsaeure;
• DTXSID30396827
• AKOS014779814
• NSC-19435
• 5445-04-5
• 2-amino-3-(4-chlorophenyl)sulfonylpropanoic acid
• SCHEMBL7867063
• NSC19435
•  

• Inchi： 1S/C9H10ClNO4S/c10-6-1-3-7(4-2-6)16(14,15)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)
• InChI Key： AWAQUVZKSIXTRR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC(C(=O)O)N)(=O)=O

Computed Properties

• Exact Mass: 263.002
• Monoisotopic Mass: 263.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 97.46
• LogP: 2.30670